N1-(4-chlorobenzyl)-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-N'-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]oxamide
• InChI: InChI=1S/C25H31ClN4O2/c1-29-14-11-20-15-19(7-10-22(20)29)23(30-12-3-2-4-13-30)17-28-25(32)24(31)27-16-18-5-8-21(26)9-6-18/h5-10,15,23H,2-4,11-14,16-17H2,1H3,(H,27,31)(H,28,32)
• InChI Key: OBUAYVKJQSCBJT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NCC3=CC=C(C=C3)Cl)N4CCCCC4
• Molecular Formula: C25H31ClN4O2
• Molecular Weight: 455.0 g/mol

Description

N1-(4-chlorobenzyl)-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C25H31ClN4O2 and its molecular weight is 455. The purity is usually 95%.
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Scientific Research Applications

Anti-Acetylcholinesterase Activity

Piperidine derivatives have been synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity. The introduction of bulky moieties and specific substituents has led to a substantial increase in activity, indicating their potential as therapeutic agents against diseases characterized by acetylcholine degradation, such as Alzheimer's disease (Sugimoto et al., 1990). Further research extended the structure-activity relationships (SAR) of these compounds, identifying potent inhibitors of AChE with high selectivity over butyrylcholinesterase (BuChE) (Sugimoto et al., 1992).

CB1 Cannabinoid Receptor Interaction

Another area of research involves the molecular interaction of piperidine derivatives with the CB1 cannabinoid receptor. Studies have focused on antagonist compounds for the CB1 receptor, revealing insights into their conformational behavior and the development of pharmacophore models for cannabinoid receptor ligands. This research has implications for the understanding of cannabinoid receptor function and the development of therapeutic agents targeting these receptors (Shim et al., 2002).

Alpha-1 Adrenergic Receptor Antagonism

Piperidine derivatives have also been evaluated for their potential as alpha-1 adrenergic receptor antagonists with a uro-selective profile. Such compounds could be beneficial in treating conditions such as benign prostatic hyperplasia by selectively targeting alpha-1 receptors in the urinary tract without significantly affecting blood pressure (Rak et al., 2016).

Coordination Chemistry

Research into the coordination chemistry of copper (II) with N,N,O-donor Schiff-base ligands, including piperidine derivatives, has explored the influence of substituents on the coordination structure and properties. This work contributes to the understanding of metal-ligand interactions and the design of metal-based catalysts and therapeutic agents (Majumder et al., 2016).